Cas no 898348-04-4 (N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide)

• Product Name: N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide
• CAS No: 898348-04-4
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5488161
• Update Time: 2025-09-28

N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)ethyl]-N'-(4-methoxyphenyl)oxamide
• N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide

• Inchi： 1S/C15H16N2O4/c1-20-12-6-4-11(5-7-12)17-15(19)14(18)16-9-8-13-3-2-10-21-13/h2-7,10H,8-9H2,1H3,(H,16,18)(H,17,19)
• InChI Key： PROLCJOQEROGJH-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CO1)(=O)C(NC1=CC=C(OC)C=C1)=O

Additional information on N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide

Professional Introduction to N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide (CAS No. 898348-04-4)

N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide, identified by the CAS number 898348-04-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This diamide derivative, characterized by its unique structural motifs, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry and drug development. The compound's molecular framework, featuring a furan-2-yl substituent linked to an ethyl chain and a 4-methoxyphenyl group at the terminal amide nitrogen, provides a rich scaffold for modulating biological activity and enhancing pharmacokinetic profiles.

The furan-2-yl moiety is a key structural feature of N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide, contributing to its potential biological relevance. Furan derivatives are well-documented for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and antitumor activities. The presence of the furan-2-yl group in this compound suggests that it may interact with biological targets in a manner similar to other furan-based molecules, potentially leading to novel therapeutic applications. Recent studies have highlighted the importance of furan derivatives in drug discovery, particularly due to their ability to cross the blood-brain barrier and exhibit favorable metabolic stability.

The second key component of this compound is the 4-methoxyphenyl group, which is attached to one of the amide nitrogen atoms. The methoxy substituent at the para position of the phenyl ring enhances lipophilicity while maintaining good water solubility, making it an attractive feature for oral administration. Additionally, the electron-donating nature of the methoxy group can influence electronic properties and binding affinity to biological targets. In pharmaceutical chemistry, such modifications are often employed to optimize drug-like properties such as solubility, permeability, and metabolic stability.

The synthesis of N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the furan-2-yl group typically involves Friedel-Crafts alkylation or condensation reactions with furan derivatives, while the attachment of the 4-methoxyphenyl group can be achieved through nucleophilic substitution or coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

In terms of biological activity, N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide has shown potential in preclinical studies as a modulator of various biological pathways. The combination of the furan-2-yl and 4-methoxyphenyl groups may contribute to interactions with enzymes and receptors involved in inflammation and cell signaling. For instance, studies have indicated that furan derivatives can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis and pain mediation. Similarly, methoxy-substituted phenols have been explored for their ability to modulate kinases and other signaling proteins.

The pharmaceutical industry has increasingly focused on developing small molecules with multifunctional properties to address complex diseases. N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide represents an example of such an approach, where structural features are carefully designed to achieve desired pharmacological effects. Its unique combination of substituents positions it as a promising candidate for further investigation in areas such as oncology, neurology, and immunology. Researchers are particularly interested in exploring its potential as an inhibitor of growth factor receptors or as a modulator of transcription factors.

The development of novel drug candidates requires rigorous evaluation through in vitro and in vivo studies. N-2-(furan-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide is currently undergoing preliminary testing to assess its efficacy and safety profiles. In cell-based assays, preliminary results suggest that it may exhibit inhibitory activity against certain cancer cell lines by disrupting key signaling pathways involved in proliferation and survival. Additionally, animal models are being utilized to evaluate its pharmacokinetic behavior and potential side effects.

The significance of this compound extends beyond its immediate therapeutic applications; it also serves as a valuable tool for understanding structure-function relationships in drug design. By studying how modifications such as the furan-2-yl and 4-methoxyphenyl groups influence biological activity, researchers can gain insights into optimizing future drug candidates. This approach aligns with contemporary trends in medicinal chemistry that emphasize rational drug design based on mechanistic understanding rather than empirical screening alone.

In conclusion, N-2-(furan